![molecular formula C27H63NO9Si3 B097279 1-Propanamine, 3-(triethoxysilyl)-N,N-bis[3-(triethoxysilyl)propyl]- CAS No. 18784-74-2](/img/structure/B97279.png)
1-Propanamine, 3-(triethoxysilyl)-N,N-bis[3-(triethoxysilyl)propyl]-
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Overview
Description
“1-Propanamine, 3-(triethoxysilyl)-” also known as “3-Aminopropyltriethoxysilane” is a compound with the formula C9H23NO3Si . It’s also known by other names such as Propylamine, 3-(triethoxysilyl)-; (γ-Aminopropyl)triethoxysilane; (3-Aminopropyl)triethoxysilane; A 1100; A 1112; AGM 9; Silane 1100; Triethoxy (3-Aminopropyl)silane; UC-A 1100; 3-(Triethoxysilyl)-1-Propanamine; 3-(Triethoxysilyl)propylamine; APTES; NUCA 1100; Silane, (γ-aminopropyl)triethoxy-; Silane, (3-aminopropyl)triethoxy-; Silicone A-1100; AMEO; Aminopropyltriethoxysilane; C 50752; Dynasylan AMEO; Dynasylan AMEO-P; Prosil 220; Triethoxyaminopropylsilane; Union Carbide A-1100; NSC 95428 .
Molecular Structure Analysis
The molecular structure of “1-Propanamine, 3-(triethoxysilyl)-” is available as a 2D Mol file or as a computed 3D SD file . The 3D structure may be viewed using Java or Javascript .Physical And Chemical Properties Analysis
The molecular weight of “1-Propanamine, 3-(triethoxysilyl)-” is 221.3693 .Scientific Research Applications
Organic Synthesis Reagent
This compound is primarily used as a reagent in organic synthesis . It plays a crucial role in various reactions, including amination, condensation, and polymerization .
Catalyst
It serves as a catalyst in several reactions. Its unique structure allows it to accelerate reactions without being consumed, making it a valuable tool in chemical synthesis .
Surface Modification
The compound can be used for surface modification of materials. For instance, it can react with fluorinated carbon nanotubes to form aminoalkylalkoxysilane functionalized carbon nanotubes .
Absorbance and Catalysis
The compound can be used to synthesize an amine modified mesostructured organosilica for potential applications in catalysis and absorbance .
Corrosion Protection
In the field of metal finishing, a coating of this compound and vinyltriacetoxysilane can be used for protection against corrosion .
Heavy Metal Ion Uptake
It can also be used as an organic ligand for the surface modification of silica gel to uptake heavy metal ions .
Mechanism of Action
Target of Action
It is known to be used as a reagent and catalyst in organic synthesis .
Mode of Action
The compound acts as a catalyst in various reactions such as amination, condensation, and polymerization . It facilitates these reactions, leading to the formation of new compounds .
Biochemical Pathways
It plays a crucial role in various organic synthesis reactions, influencing the formation of new compounds .
Result of Action
The compound’s action results in the facilitation of various organic synthesis reactions. It acts as a catalyst, speeding up the reactions without being consumed, leading to the efficient production of desired compounds .
properties
IUPAC Name |
3-triethoxysilyl-N,N-bis(3-triethoxysilylpropyl)propan-1-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H63NO9Si3/c1-10-29-38(30-11-2,31-12-3)25-19-22-28(23-20-26-39(32-13-4,33-14-5)34-15-6)24-21-27-40(35-16-7,36-17-8)37-18-9/h10-27H2,1-9H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MWZXHAXMAVEYGN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCO[Si](CCCN(CCC[Si](OCC)(OCC)OCC)CCC[Si](OCC)(OCC)OCC)(OCC)OCC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H63NO9Si3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90564388 |
Source
|
Record name | 3-(Triethoxysilyl)-N,N-bis[3-(triethoxysilyl)propyl]propan-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90564388 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
630.0 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
18784-74-2 |
Source
|
Record name | 3-(Triethoxysilyl)-N,N-bis[3-(triethoxysilyl)propyl]-1-propanamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=18784-74-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-(Triethoxysilyl)-N,N-bis[3-(triethoxysilyl)propyl]propan-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90564388 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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